Cas no 2411305-69-4 (2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide)

• Product Name: 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• CAS No: 2411305-69-4
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 5355270
• PubChem ID: 146098188
• Update Time: 2025-05-19

2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide
• Z3952174872

• Inchi： 1S/C14H18ClNO3/c1-18-10-5-3-9-4-6-12(19-2)14(11(9)7-10)16-13(17)8-15/h3,5,7,12,14H,4,6,8H2,1-2H3,(H,16,17)
• InChI Key： DJYGKECSCKRRFN-UHFFFAOYSA-N
• SMILES： ClCC(NC1C2C=C(C=CC=2CCC1OC)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 313
• XLogP3: 2
• Topological Polar Surface Area: 47.6

Additional information on 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

Professional Introduction to Compound with CAS No. 2411305-69-4 and Product Name: 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide

The compound with the CAS number 2411305-69-4 and the product name 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The unique structural features of this molecule, particularly its chloro-substituted acetamide moiety and the dimethoxytetralin core, make it a promising candidate for further investigation in various therapeutic areas.

Recent studies have highlighted the importance of tetralin derivatives in medicinal chemistry. These compounds, characterized by their aromatic hydrocarbon backbone with a partially hydrogenated ring system, have shown remarkable biological activity. Specifically, derivatives of 1,2,3,4-tetrahydronaphthalene have been explored for their interactions with biological targets such as enzymes and receptors. The presence of dimethoxy groups at the 2 and 7 positions of the tetralin ring enhances the lipophilicity and binding affinity of these molecules, making them more suitable for pharmacological applications.

The chloro-substituent on the acetamide group in this compound is another critical feature that contributes to its pharmacological profile. Chlorinated amides are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The electron-withdrawing nature of the chlorine atom can modulate the electronic properties of the molecule, influencing its interactions with biological targets. This structural element is particularly relevant in the context of developing small-molecule inhibitors that require precise binding to active sites on proteins.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide are essential for identifying new therapeutic agents. The compound's structure suggests potential applications in modulating pathways associated with diseases such as cancer and neurological disorders. For instance, tetralin derivatives have been investigated for their role in inhibiting kinases and other enzymes involved in cell signaling pathways. The combination of a dimethoxytetralin core with an acetylated amide group provides a scaffold that can be further modified to optimize biological activity.

Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like this one towards various biological targets. Molecular docking studies can provide insights into how the chloro-substituent and dimethoxy groups interact with receptors or enzymes. These computational approaches are complemented by experimental validation through techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. By integrating both computational and experimental data, scientists can refine their understanding of the compound's mechanism of action.

The pharmaceutical industry has increasingly recognized the value of natural product-inspired scaffolds in drug development. Many bioactive compounds are derived from plants or microorganisms, and their structural motifs are often incorporated into synthetic molecules to enhance pharmacological properties. The tetralin scaffold is one such example that has been extensively studied for its potential therapeutic applications. By leveraging natural product structures while introducing modifications such as chloro-substitution or methoxylation, researchers can develop compounds with improved efficacy and selectivity.

Recent patents and scientific literature have documented numerous examples of tetralin derivatives being used as intermediates or lead compounds in drug discovery programs. These studies often highlight the versatility of tetralin-based molecules in targeting different disease mechanisms. For instance, some research has shown that certain tetralin derivatives exhibit anti-proliferative effects by inhibiting specific kinases or by modulating transcription factor activity. The compound under discussion here could potentially follow a similar path if further investigation confirms its biological activity.

The synthesis of complex molecules like 2-Chloro-N-(2,7-dimethoxy-1,2,3,4-tetrahydronaphthalen-1-yl)acetamide requires careful planning and execution to ensure high yield and purity. Modern synthetic techniques often involve multi-step reactions that require expertise in organic chemistry principles such as nucleophilic substitution reactions or condensation reactions. The presence of functional groups like chloro-substituents necessitates careful handling to prevent unwanted side reactions during synthesis.

In conclusion,CAS No 2411305-69-4 represents a promising lead compound for further exploration in pharmaceutical research. Its unique structural features—particularly the combination of a chloro-substituted acetamide moiety with a dimethoxytetralin core—make it an intriguing candidate for developing novel therapeutic agents. As research continues to uncover new biological targets and mechanisms underlying various diseases,this compound has the potential to contribute significantly to future medical breakthroughs.